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Compound of Interest

Compound Name: L-serine-d7

CAS No.: 935275-35-7

Cat. No.: B1487314

Get Quote

Executive Summary
L-Serine-d7 (

) represents the fully deuterated isotopologue of the non-essential amino acid L-serine.[1][2]
Unlike the more common L-Serine-2,3,3-d3 (which labels only the non-exchangeable carbon-
bound hydrogens), L-Serine-d7 incorporates deuterium at the

-carbon,

-carbon, amine, hydroxyl, and carboxyl positions.

This guide addresses the critical technical challenge of working with L-Serine-d7: the Labile

Proton Paradox. While the reagent is synthesized as a d7 isotopologue, the four exchangeable

deuterium atoms (amine, hydroxyl, carboxyl) rapidly back-exchange with protic solvents (e.g.,

), effectively converting the analyte to L-Serine-d3 in situ. Understanding this dynamic is vital
for accurate mass spectrometry quantification and metabolic flux analysis (MFA).
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Technical Specifications & The Labile Proton
Paradox
Chemical Definition

IUPAC Name: L-Serine-N,N,O,1,2,3,3-d7[2]

Formula:

Molecular Weight (MW): 112.14 g/mol (approx. +7 Da shift from unlabeled L-Serine)

Nominal Enrichment:

98 atom % D

The Labile Proton Paradox
The utility of L-Serine-d7 depends on the solvent environment. The stability of the deuterium

label is binary:

Carbon-Bound Deuterium (Non-Exchangeable): The three deuterium atoms at C2 (

) and C3 (

) are stable and resistant to exchange under physiological conditions.

Heteroatom-Bound Deuterium (Exchangeable): The four deuterium atoms attached to N and

O are "labile." Upon dissolution in water or physiological buffers, these undergo rapid

Hydrogen-Deuterium Exchange (HDX).

Implication for Mass Spectrometry: When L-Serine-d7 is used as an Internal Standard (ISTD)

in aqueous LC-MS workflows, the observed mass shift is often +3 Da, not +7 Da, unless

specific derivatization steps lock the labile protons prior to exposure to protic solvents.

Visualization: The Exchange Pathway
The following diagram illustrates the transition of L-Serine-d7 from a solid reagent to a

dissolved analyte.
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Key Insight

L-Serine-d7 (Solid)
(C3D7NO3)

MW: ~112 Da

Dissolution in H2O
(Physiological Buffer)

 Solubilization Rapid H-D Exchange
(k > 100 s^-1)

 Labile Protons Exposed
L-Serine-d3 (In Solution)

(C3H4D3NO3)
MW: ~108 Da

 Equilibrium Reached

Only C-D bonds (C2, C3)
remain intact in aqueous media.

Click to download full resolution via product page

Figure 1: The degradation of the d7 isotopic signature to d3 in aqueous environments due to

rapid exchange of amine, hydroxyl, and carboxyl protons.

Protocol: Determination of Isotopic Purity
To validate L-Serine-d7, a dual-modality approach combining High-Resolution Mass

Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) is required. This protocol

ensures differentiation between chemical purity and isotopic enrichment.

Method A: HRMS Isotopologue Analysis
Objective: Quantify the distribution of isotopologues (

). Reagents: Anhydrous Methanol-d4 (CD3OD) must be used to prevent back-exchange during
preparation if the goal is to validate the d7 state.

Step-by-Step Workflow:

Preparation: Dissolve 1 mg L-Serine-d7 in 1 mL MeOD (Methanol-d4). Crucial: Do not use

water.

Infusion: Direct infusion into ESI-Q-TOF or Orbitrap MS (Positive Mode).

Acquisition: Acquire spectra in the range m/z 50–200.
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Calculation: Calculate Isotopic Enrichment (

) using the peak intensities (

):

Method B: Proton NMR (1H-qNMR)
Objective: Confirm the absence of protons at the

and

positions. Solvent:

(99.9% D).

Step-by-Step Workflow:

Standard Prep: Prepare a known concentration of unlabeled L-Serine in

(Reference).

Sample Prep: Prepare L-Serine-d7 in

with an internal standard (e.g., Maleic Acid) for quantification.

Acquisition: Run a standard 1H-NMR sequence (e.g., zg30).

Analysis:

-H (approx 3.9 ppm): Should be silent (absent) in d7. Residual peak indicates incomplete
deuteration at C2.

-H (approx 3.8-4.0 ppm): Should be silent.

Note: Amine/Hydroxyl protons will exchange with

and disappear in both labeled and unlabeled samples, so they cannot be used for d7
validation in this solvent.
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Applications in Drug Development &
Metabolomics[1]
Metabolic Flux Analysis (MFA)
L-Serine is a central node in One-Carbon Metabolism (1CM). Using L-Serine-d7 (detectable as

d3 in cells) allows researchers to trace flux into:

Glycine: Via Serine Hydroxymethyltransferase (SHMT).[3] Serine-d3

Glycine-d2 + Methylene-THF-d1.

Nucleotides: Via the folate cycle.

Glutathione (GSH): Via the transsulfuration pathway (Serine + Homocysteine

Cystathionine).

SILAC (Stable Isotope Labeling by Amino acids in Cell
culture)
While Lysine and Arginine are standard for SILAC, Serine labeling is used to study

phosphoproteomics and rapid turnover proteins. L-Serine-d7 provides a mass shift that

separates endogenous serine from exogenous tracer, though care must be taken regarding the

"mass shift dilution" effect described in Section 2.2.

Visualization: Serine Metabolic Fate
This diagram maps the flow of the deuterium label through the One-Carbon pathway.
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One-Carbon Metabolism Tracing

L-Serine-2,3,3-d3
(Intracellular Tracer)

Enzyme: SHMT1/2

Glycine-2,2-d2

 Loss of C3

5,10-Methylene-THF-d1
(Folate Cycle Entry)

 Transfer of C3-D1

THF

Purine Synthesis
(De Novo)

 1-C Unit Donor

Click to download full resolution via product page

Figure 2: Tracing the deuterium label from L-Serine-d3 (derived from d7) into Glycine and the

Folate Cycle.

Handling & Storage Guidelines
To maintain the nominal d7 enrichment (specifically preventing moisture-induced degradation

of the solid reagent), strict adherence to these protocols is required:
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Parameter Specification Rationale

Storage Temperature -20°C
Minimizes chemical

degradation.

Atmosphere Inert Gas (Argon/Nitrogen)

Prevents atmospheric moisture

absorption (

vapor) which initiates surface

H-D exchange.

Container Amber Glass, Desiccated

Protects from light; desiccant

prevents hygroscopic clumping

and exchange.

Reconstitution Fresh Prep

Do not store dissolved L-

Serine-d7 in protic solvents for

long periods if the d7 state is

critical for non-aqueous

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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